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Compound of Interest

Compound Name: Dodecyl hydrogen sulfate

Cat. No.: B086445 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Dodecyl Hydrogen Sulfate (also known as Sodium Dodecyl Sulfate or SDS), a

common anionic surfactant used in various laboratory applications. Adherence to these

procedures is critical to minimize risks and ensure operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Dodecyl Hydrogen Sulfate, a thorough understanding and implementation of

safety protocols are non-negotiable. The primary hazards associated with this chemical include

skin irritation, serious eye damage, and respiratory irritation.[1][2][3] It is also a flammable solid.

[1][2][3]

Required Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles that

meet OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4]

Hand Protection Gloves
Nitrile rubber gloves are

recommended.[1][2][5]

Body Protection Lab Coat

A fully buttoned lab coat is

required to prevent skin

exposure.[1][2]

Respiratory Protection Respirator

In situations where dust may

be generated and ventilation is

inadequate, a NIOSH or

European Standard EN 149

approved respirator should be

used.[4][5]

It is imperative to wash hands thoroughly after handling the substance and before leaving the

laboratory.[3][6]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Dodecyl Hydrogen Sulfate.

This information is critical for risk assessment and emergency preparedness.
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Data Point Value Species Reference

Oral LD50 1,288 mg/kg Rat [1][2]

Dermal LD50 580 mg/kg Rabbit [1][2]

Inhalation LC50
> 3,900 mg/m³ (1-hour

exposure)
Rat [1][2]

Flash Point 170 °C / 338 °F N/A [5]

Autoignition

Temperature
310.5 °C / 590.9 °F N/A [5]

Operational Plan: From Handling to Disposal
A systematic approach to handling Dodecyl Hydrogen Sulfate is crucial for maintaining a safe

and efficient workflow.

Step 1: Preparation and Engineering Controls

Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[1]

[2]

Ensure that an eyewash station and safety shower are readily accessible.[7]

Keep the container tightly closed when not in use.[1][2]

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[1][2]

Avoid contact with strong oxidizing agents.[4]

Step 2: Handling and Use

Wear the appropriate PPE as detailed in the table above.

Minimize dust generation during handling.[4]

Do not eat, drink, or smoke in the area where the chemical is handled.[6][8]
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Step 3: Spill Management

Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, use appropriate PPE, and sweep or vacuum the material into a suitable, sealed

disposal container.[1][2] Avoid generating dust.[9]

Large Spills: In the event of a large spill, immediately evacuate the area, secure it, and

contact the appropriate emergency response team (e.g., Environmental Health & Safety).[2]

Step 4: First Aid Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station and seek medical attention.[1][2]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water

for at least 15 minutes.[2] Seek medical attention if irritation persists.[7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[10]

Step 5: Waste Disposal

Dodecyl Hydrogen Sulfate waste, at concentrations of 1% or greater, must be managed as

hazardous waste.[1][2]

Collect waste in a compatible, sealed, and properly labeled container.[2]

Solutions with a concentration of less than 1% may be eligible for drain disposal, but always

consult your institution's specific guidelines and local regulations first.[1][2]

Dispose of the waste through an approved waste disposal plant or your institution's chemical

waste program.[11]

Experimental Workflow and Safety Protocol
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Caption: Workflow for Safe Handling and Disposal of Dodecyl Hydrogen Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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